(S)-Alogliptin Benzoate Salt
(S)-Alogliptin Benzoate Salt
Brand Name:
Vulcanchem
CAS No.:
1638544-64-5
VCID:
VC0057903
InChI:
InChI=1S/C18H21N5O2.C7H6O2/c1-21-17(24)9-16(22-8-4-7-15(20)12-22)23(18(21)25)11-14-6-3-2-5-13(14)10-19;8-7(9)6-4-2-1-3-5-6/h2-3,5-6,9,15H,4,7-8,11-12,20H2,1H3;1-5H,(H,8,9)
SMILES:
CN1C(=O)C=C(N(C1=O)CC2=CC=CC=C2C#N)N3CCCC(C3)N.C1=CC=C(C=C1)C(=O)O
Molecular Formula:
C25H27N5O4
Molecular Weight:
461.522
(S)-Alogliptin Benzoate Salt
CAS No.: 1638544-64-5
Reference Standards
VCID: VC0057903
Molecular Formula: C25H27N5O4
Molecular Weight: 461.522
| CAS No. | 1638544-64-5 |
|---|---|
| Product Name | (S)-Alogliptin Benzoate Salt |
| Molecular Formula | C25H27N5O4 |
| Molecular Weight | 461.522 |
| IUPAC Name | 2-[[6-(3-aminopiperidin-1-yl)-3-methyl-2,4-dioxopyrimidin-1-yl]methyl]benzonitrile;benzoic acid |
| Standard InChI | InChI=1S/C18H21N5O2.C7H6O2/c1-21-17(24)9-16(22-8-4-7-15(20)12-22)23(18(21)25)11-14-6-3-2-5-13(14)10-19;8-7(9)6-4-2-1-3-5-6/h2-3,5-6,9,15H,4,7-8,11-12,20H2,1H3;1-5H,(H,8,9) |
| Standard InChIKey | KEJICOXJTRHYAK-RSAXXLAASA-N |
| SMILES | CN1C(=O)C=C(N(C1=O)CC2=CC=CC=C2C#N)N3CCCC(C3)N.C1=CC=C(C=C1)C(=O)O |
| Synonyms | 2-[[6-[(3S)-3-Amino-1-piperidinyl]-3,4-dihydro-3-methyl-2,4-dioxo-1(2H)-pyrimidinyl]methyl]-benzonitrile Benzoate |
| PubChem Compound | 66697752 |
| Last Modified | Nov 11 2021 |
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